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Compound of Interest

Compound Name: Triethoxyfluorosilane

Cat. No.: B1226324

This technical guide provides a comprehensive overview of the key physical properties of
Triethoxyfluorosilane (CAS No: 358-60-1), specifically its boiling point and density. This
document is intended for researchers, scientists, and professionals in drug development and
material science who require precise data and an understanding of the methodologies for its
determination.

Core Physical Properties

Triethoxyfluorosilane is a colorless liquid with properties that are crucial for its application in
various chemical syntheses and material science applications. A summary of its primary
physical characteristics is presented below.

Data Presentation

Property Value Units
Boiling Point 134 - 135 °C
Density 0.900 g/cm3

The boliling point of Triethoxyfluorosilane is consistently reported in the range of 134-135 °C
at standard atmospheric pressure.[1][2][3] Its density is approximately 0.900 g/cm3, a value
also cited as 0.9 g/cm3 or 0.900 g/ml.[1][2]

Experimental Protocols
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While specific experimental documentation for the determination of these properties for
Triethoxyfluorosilane is not publicly detailed, standard laboratory procedures for liquids are
applicable. The following outlines established methodologies for accurately measuring the
boiling point and density of a liquid compound such as Triethoxyfluorosilane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, several methods can be employed, with the choice often
depending on the quantity of the substance available.

1. Distillation Method: This is a highly accurate method that also purifies the sample. It requires
a relatively large volume of the liquid (typically >5 mL). The liquid is heated in a distillation
apparatus, and the temperature at which the vapor condenses and is collected is recorded as
the boiling point.[4]

2. Thiele Tube Method: This microscale method is suitable for small sample volumes (<1 mL).
[5] A small sample tube containing the liquid and an inverted capillary tube is attached to a
thermometer and heated in a Thiele tube containing oil. The boiling point is the temperature at
which a rapid and continuous stream of bubbles emerges from the capillary, and upon cooling,
the liquid is drawn back into the capillary tube.[5][6]

3. Reflux Method: In this method, the liquid is heated to its boiling point in a flask equipped with
a condenser. The vapor condenses and returns to the flask. A thermometer placed in the vapor
phase above the liquid will register a stable temperature, which is the boiling point of the liquid.

[5]

Determination of Density

Density is the mass per unit volume of a substance. For liquids, gravimetric methods are
commonly used for precise measurements.

1. Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. It is
weighed empty, then filled with the liquid and weighed again. The density is calculated by
dividing the mass of the liquid (the difference between the two weights) by the volume of the
pycnometer. This method is known for its high accuracy.
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2. Buoyancy Method (Archimedes' Principle): This technique involves immersing a sinker of a
known volume into the liquid. The apparent loss in weight of the sinker is equal to the weight of
the displaced liquid. The density of the liquid can be determined from the mass and volume of

the displaced liquid.

Logical Workflow: Synthesis and Quality Control

The following diagram illustrates a generalized workflow for the synthesis and quality control of
Triethoxyfluorosilane, representing the key stages from starting materials to the final, verified

product.
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Caption: Generalized workflow for the synthesis and quality control of Triethoxyfluorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://edu.rsc.org/experiments/measuring-density/524.article
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b1226324#physical-properties-of-triethoxyfluorosilane-boiling-point-density
https://www.benchchem.com/product/b1226324#physical-properties-of-triethoxyfluorosilane-boiling-point-density
https://www.benchchem.com/product/b1226324#physical-properties-of-triethoxyfluorosilane-boiling-point-density
https://www.benchchem.com/product/b1226324#physical-properties-of-triethoxyfluorosilane-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1226324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

